Cas no 383905-60-0 (4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside)
383905-60-0 structure
Product Name:4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside
CAS No:383905-60-0
MF:C20H24O7
MW:376.400366783142
MDL:MFCD11112174
CID:298574
PubChem ID:125307177
Update Time:2025-04-19
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside,4-methoxyphenyl 3-O-(phenylmethyl)-
- 4-Methoxyphenyl 3-O-Benzyl-beta-D-galactopyranoside
- (2S,3S,4S,5S,6S)-2-(hydroxymethyl)-6-(4-methoxyphenoxy)-4-phenylmethoxyoxane-3,5-diol
- NULL
- -<small>D<
- 4-Methoxyphenyl 3-O-benzyl-α-L-allopyranoside
- LogP
- α-L-allopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-
- M1725
- 4-Methoxyphenyl 3-O-benzyl-alpha-L-allopyranoside
- MFCD11112174
- DTXSID60693679
- 383905-60-0
- 4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside
-
- MDL: MFCD11112174
- Inchi: 1S/C20H24O7/c1-24-14-7-9-15(10-8-14)26-20-18(23)19(17(22)16(11-21)27-20)25-12-13-5-3-2-4-6-13/h2-10,16-23H,11-12H2,1H3/t16-,17-,18-,19-,20+/m0/s1
- InChI Key: CZPFTCBIXZWFIZ-VYJAJWGXSA-N
- SMILES: O1[C@H]([C@H]([C@H]([C@H]([C@@H]1CO)O)OCC1C=CC=CC=1)O)OC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 376.15222
- Monoisotopic Mass: 376.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 97.6
Experimental Properties
- Density: 1.337
- Boiling Point: 599.163°C at 760 mmHg
- Flash Point: 316.163°C
- Refractive Index: 1.613
- PSA: 97.61
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:0-10°C
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M350325-10mg |
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside |
383905-60-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M350325-50mg |
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside |
383905-60-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M350325-100mg |
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside |
383905-60-0 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1725-1g |
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside |
383905-60-0 | 98.0%(LC) | 1g |
¥695.0 | 2022-06-10 | |
| abcr | AB261657-1 g |
4-Methoxyphenyl 3-O-benzyl-beta-D-galactopyranoside; . |
383905-60-0 | 1 g |
€221.50 | 2023-07-20 | ||
| abcr | AB261657-5 g |
4-Methoxyphenyl 3-O-benzyl-beta-D-galactopyranoside; . |
383905-60-0 | 5 g |
€651.60 | 2023-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863423-250mg |
4-Methoxyphenyl 3-O-Benzyl-β-D-galactopyranoside |
383905-60-0 | ≥98%(HPLC) | 250mg |
299.70 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1725-5G |
4-Methoxyphenyl 3-O-Benzyl-β-D-galactopyranoside |
383905-60-0 | >98.0%(HPLC) | 5G |
¥2,095.00 | 2021-05-19 | |
| Chemenu | CM395932-1g |
4-Methoxyphenyl 3-O-Benzyl-beta-D-galactopyranoside |
383905-60-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1725-1G |
4-Methoxyphenyl 3-O-Benzyl-β-D-galactopyranoside |
383905-60-0 | >98.0%(HPLC) | 1g |
¥490.00 | 2024-04-16 |
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:383905-60-0)4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside
Order Number:A1036136
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:58
Price ($):234.0
Email:sales@amadischem.com
4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
383905-60-0 (4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:383905-60-0)4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside
Purity:99%
Quantity:1g
Price ($):234.0